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Compound of Interest

Compound Name: CS17919

cat. No.: B15611225

An in-depth search has revealed no publicly available information regarding an antibody with
the specific designation "CS17919". Consequently, details regarding its isotype and clonality
could not be determined.

Scientific literature and commercial datasheets do not contain references to a "CS17919"
antibody. This suggests that "CS17919" may be an internal research code, a catalog number
that is not widely indexed, or a misidentified designation. Without further details, such as the
target antigen, the developing institution, or related publications, it is not possible to provide the
requested technical guide, including data tables, experimental protocols, and visualizations.

General information on antibody isotypes and clonality can be provided to understand these
fundamental concepts in immunology and antibody engineering.

Antibody Isotype

The isotype of an antibody is determined by the constant region of its heavy chain. In
mammals, there are five main isotypes:

e IgG (Immunoglobulin G): The most abundant isotype in serum, playing a key role in
opsonization, complement activation, and antibody-dependent cell-mediated cytotoxicity
(ADCC). It has four subclasses in humans (IgG1, 1gG2, 1gG3, and 1gG4).

¢ IgM (Immunoglobulin M): Typically exists as a pentamer, making it highly effective at
complement activation. It is the first antibody produced during a primary immune response.
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 IgA (Immunoglobulin A): The primary antibody found in mucosal secretions, providing a first
line of defense against inhaled and ingested pathogens. It exists as a monomer in serum
and a dimer in secretions.

 IgE (Immunoglobulin E): Involved in allergic reactions and defense against parasites. It binds
to Fc receptors on mast cells and basophils.

e IgD (Immunoglobulin D): Found in low levels in serum, its primary function is as a B cell
receptor.

Antibody Clonality

Clonality refers to the origin of the antibody-producing B cells.

e Monoclonal Antibodies (mAbs): Produced by a single B cell clone, meaning they are identical
and recognize a single epitope on an antigen. Their high specificity makes them valuable
tools for research, diagnostics, and therapeutics.

e Polyclonal Antibodies (pAbs): A heterogeneous mixture of antibodies derived from different B
cell clones. They recognize multiple epitopes on a single antigen, which can be
advantageous for applications requiring signal amplification, such as Western blotting and
immunoprecipitation.

To proceed with a detailed technical guide as requested, a valid and publicly referenced
antibody identifier is required.

« To cite this document: BenchChem. [CS17919 antibody isotype and clonality]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611225#cs17919-antibody-isotype-and-clonality]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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